8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride

• IUPAC Name: 8-amino-N-(2-hydroxyethyl)naphthalene-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C12H14N2O3S.ClH/c13-12-3-1-2-9-4-5-10(8-11(9)12)18(16,17)14-6-7-15;/h1-5,8,14-15H,6-7,13H2;1H
• InChI Key: OBLDAVJZDBQKTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)S(=O)(=O)NCCO)C(=C1)N.Cl
• Molecular Formula: C12H15ClN2O3S
• Molecular Weight: 302.78 g/mol

Description

8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride, also known as AHES, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been studied for its potential applications in various fields, including biochemistry, pharmacology, and medicine.

Mechanism of Action

8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride inhibits carbonic anhydrase by binding to the zinc ion in the active site of the enzyme. This prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is an important process in many physiological processes.
Biochemical and Physiological Effects:
8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to reduce intraocular pressure in glaucoma patients, which is a major risk factor for optic nerve damage and vision loss. It has also been shown to have anticonvulsant effects in animal models of epilepsy, and to inhibit tumor growth in certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride is that it is a highly specific inhibitor of carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one limitation of 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride is that it is relatively unstable in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride. One area of interest is the development of more stable analogues of 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride that can be used in experiments. Another area of interest is the development of new applications for 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride, such as its potential use in the treatment of other neurological disorders or in the development of new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride and its effects on various physiological processes.

Synthesis Methods

8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride can be synthesized by reacting 2-naphthol with chlorosulfonic acid to form 2-naphthalenesulfonic acid, which is then reacted with ethylene oxide to form 2-hydroxyethyl-2-naphthalenesulfonic acid. The final step involves reacting the 2-hydroxyethyl-2-naphthalenesulfonic acid with ammonia to form 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride hydrochloride.

Scientific Research Applications

8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride has been widely used in scientific research due to its ability to inhibit carbonic anhydrase, an enzyme that plays a critical role in various physiological processes. 8-amino-N-(2-hydroxyethyl)-2-naphthalenesulfonamide hydrochloride has been studied for its potential applications in the treatment of glaucoma, epilepsy, and other neurological disorders. It has also been studied for its potential use in cancer treatment, as it has been shown to inhibit tumor growth in certain types of cancer.